2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid
Overview
Description
2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid is a heterocyclic compound . It is a solid substance with the empirical formula C7H9NO3 and a molecular weight of 155.15 . The SMILES string representation of this compound is O=C(O)C1=C©N=C(CC)O1 .
Synthesis Analysis
The synthesis of oxazoline rings, such as 2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid, is well established and generally proceeds via the cyclisation of a 2-amino alcohol (typically obtained by the reduction of an amino acid) with a suitable functional group . The usual route to oxazolines entails reaction of acyl chlorides with 2-amino alcohols . Thionyl chloride is commonly used to generate the acid chloride in situ, care being taken to maintain anhydrous conditions, as oxazolines can be ring-opened by chloride if the imine becomes protonated .Molecular Structure Analysis
The molecular structure of 2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid can be represented by the SMILES string O=C(O)C1=C©N=C(CC)O1 . This indicates that the compound contains an oxazole ring, which is a five-membered heterocyclic ring containing one oxygen atom, one nitrogen atom, and three carbon atoms .Chemical Reactions Analysis
Oxazolines, such as 2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid, can undergo various chemical reactions. For instance, the oxidative aromatisation of oxazolines to the corresponding oxazoles is typically achieved using 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) and bromotrichloromethane . Other reagents such as NiO2, CuBr2/DBU, NBS/hv, CuBr/peroxide or O2 gas have also been successfully employed .Physical And Chemical Properties Analysis
2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid is a solid substance . Its empirical formula is C7H9NO3 and it has a molecular weight of 155.15 .Scientific Research Applications
Pharmacology: Antimicrobial Agent Development
In pharmacology, this compound has been explored for its potential as a building block in the synthesis of antimicrobial agents. The oxazole ring, a core structure in this compound, is known for its presence in many biologically active molecules. Researchers have synthesized derivatives that exhibit significant activity against Gram-positive bacteria, which could lead to the development of new antibiotics .
Organic Synthesis: Heterocyclic Building Blocks
In organic synthesis, 2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid serves as a versatile heterocyclic building block. Its oxazole ring can undergo various chemical transformations, making it valuable for constructing complex organic molecules. This includes the synthesis of more intricate oxazole derivatives with potential applications in medicinal chemistry .
Medicinal Chemistry: Drug Design
The compound’s utility in medicinal chemistry is linked to its role in drug design. Oxazole derivatives are part of several pharmacologically active compounds. The structural motif of the oxazole ring can be incorporated into drug candidates to improve their efficacy, stability, and bioavailability .
Drug Design: Lead Compound Optimization
In drug design, 2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid can be used to optimize lead compounds. Its incorporation into drug scaffolds can enhance binding affinity to biological targets, potentially leading to more potent and selective drugs .
Agricultural Chemistry: Pesticide Development
The oxazole ring is also significant in agricultural chemistry, particularly in the development of pesticides. Its derivatives can act as fungicides or herbicides, providing a new avenue for controlling crop diseases and pests .
Material Science: Functional Materials
In material science, this compound could contribute to the development of functional materials. The oxazole ring’s ability to participate in hydrogen bonding makes it a candidate for creating novel polymers or coatings with specific properties .
Biochemistry: Enzyme Inhibition Studies
Biochemically, oxazole derivatives can be used to study enzyme inhibition. By designing inhibitors that mimic the transition state or bind to active sites, researchers can better understand enzyme mechanisms and develop targeted therapies .
Chemical Biology: Probe Development
In chemical biology, 2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid can be used to create probes for studying biological systems. These probes can help elucidate the function of biomolecules and the molecular basis of diseases .
Safety and Hazards
properties
IUPAC Name |
2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9NO3/c1-3-5-8-4(2)6(11-5)7(9)10/h3H2,1-2H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GKZNKAQBBPQEBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC(=C(O1)C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00550757 |
Source
|
| Record name | 2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00550757 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid | |
CAS RN |
113366-51-1 |
Source
|
| Record name | 2-Ethyl-4-methyl-1,3-oxazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00550757 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-ethyl-4-methyl-1,3-oxazole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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